Brassicoside Brassicoside Brassicoside belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Brassicoside exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, brassicoside is primarily located in the cytoplasm. Outside of the human body, brassicoside can be found in spinach and swede. This makes brassicoside a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 17331-29-2
VCID: VC21050324
InChI: InChI=1S/C34H42O22/c1-49-14-4-10(2-3-12(14)38)29-30(23(43)19-13(39)5-11(6-15(19)51-29)50-32-27(47)24(44)20(40)16(7-35)52-32)55-34-31(26(46)22(42)18(9-37)54-34)56-33-28(48)25(45)21(41)17(8-36)53-33/h2-6,16-18,20-22,24-28,31-42,44-48H,7-9H2,1H3
SMILES: COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)OC6C(C(C(C(O6)CO)O)O)O)O
Molecular Formula: C34H42O22
Molecular Weight: 802.7 g/mol

Brassicoside

CAS No.: 17331-29-2

Cat. No.: VC21050324

Molecular Formula: C34H42O22

Molecular Weight: 802.7 g/mol

* For research use only. Not for human or veterinary use.

Brassicoside - 17331-29-2

Specification

Description Brassicoside belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Brassicoside exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, brassicoside is primarily located in the cytoplasm. Outside of the human body, brassicoside can be found in spinach and swede. This makes brassicoside a potential biomarker for the consumption of these food products.
CAS No. 17331-29-2
Molecular Formula C34H42O22
Molecular Weight 802.7 g/mol
IUPAC Name 3-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
Standard InChI InChI=1S/C34H42O22/c1-49-14-4-10(2-3-12(14)38)29-30(23(43)19-13(39)5-11(6-15(19)51-29)50-32-27(47)24(44)20(40)16(7-35)52-32)55-34-31(26(46)22(42)18(9-37)54-34)56-33-28(48)25(45)21(41)17(8-36)53-33/h2-6,16-18,20-22,24-28,31-42,44-48H,7-9H2,1H3
Standard InChI Key GFXVHGLRIICEQY-HPNWUOEDSA-N
Isomeric SMILES COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O
SMILES COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)OC6C(C(C(C(O6)CO)O)O)O)O
Canonical SMILES COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)OC6C(C(C(C(O6)CO)O)O)O)O
Melting Point 209-212°C

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